Cas no 946328-54-7 (N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946328-54-7
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 6198945
• PubChem ID: 16932106
• Update Time: 2025-06-03

N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide
• F2392-1015
• N'-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]ethanediamide
• 946328-54-7
• N'-(3,4-dimethoxyphenyl)-N-[2-(dimethylamino)-2-thiophen-3-ylethyl]oxamide
• AKOS024646015
• N1-(3,4-dimethoxyphenyl)-N2-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)oxalamide

• Inchi： 1S/C18H23N3O4S/c1-21(2)14(12-7-8-26-11-12)10-19-17(22)18(23)20-13-5-6-15(24-3)16(9-13)25-4/h5-9,11,14H,10H2,1-4H3,(H,19,22)(H,20,23)
• InChI Key： NRPTWQLNXKBCHR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(NC1C=CC(=C(C=1)OC)OC)=O)=O)N(C)C

Computed Properties

• Exact Mass: 377.14092740g/mol
• Monoisotopic Mass: 377.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide

Comprehensive Overview of N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946328-54-7)

The compound N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide, with the CAS number 946328-54-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene ring and dimethoxyphenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide has surged, driven by advancements in medicinal chemistry and drug discovery. This compound's multifunctional groups allow for diverse chemical modifications, enabling scientists to explore its efficacy in targeting specific enzymes or receptors. Its CAS No. 946328-54-7 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most intriguing aspects of this compound is its thiophene-based backbone, which is known for its electron-rich properties and versatility in organic synthesis. The incorporation of a dimethylamino group further enhances its solubility and bioavailability, making it a valuable intermediate in the design of small-molecule therapeutics. Current trends in AI-driven drug discovery have also highlighted the importance of such compounds, as they can be optimized using machine learning algorithms to predict binding affinities and pharmacokinetic properties.

From an industrial perspective, N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. Its CAS No. 946328-54-7 is frequently cited in patents related to catalytic processes and microwave-assisted reactions, underscoring its commercial potential.

In summary, N'-(3,4-dimethoxyphenyl)-N-2-(dimethylamino)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946328-54-7) represents a cutting-edge example of how heterocyclic chemistry can drive innovation in multiple fields. Whether in drug development, material science, or sustainable manufacturing, this compound continues to inspire new research directions and practical applications.